Cas no 90191-92-7 (6-(methylamino)hexane-1,2,3,4,5-pentol)

• Product Name: 6-(methylamino)hexane-1,2,3,4,5-pentol
• CAS No: 90191-92-7
• MF: C₇H₁₇NO₅
• MW: 195.213582754135
• MDL: MFCD00066771
• CID: 5032597
• PubChem ID: 4049
• Update Time: 2025-05-23

6-(methylamino)hexane-1,2,3,4,5-pentol Chemical and Physical Properties

Names and Identifiers

• Methylglucamine
• 6-(methylamino)hexane-1,2,3,4,5-pentol
• 1-Deoxy-1-(methylamino)hexitol
• D-(-)-N-Methylglucamine
• Methylglucamin
• 6-(methylamino)hexane-1,2,3,4,5-pentaol
• SMR000387082
• NSC52907
• N-methylglycamine
• Prestwick0_000884
• Prestwick1_000884
• Prestwick2_000884
• Prestwick3_000884
• BSPBio_000668
• MLS001048885
• MLS006011915
• SPBio_002887
• BPBio1_000736
• Meglumine N-Methyl-D-glucamine
• NSC7391
• HMS15

• MDL： MFCD00066771
• Inchi： 1S/C7H17NO5/c1-8-2-4(10)6(12)7(13)5(11)3-9/h4-13H,2-3H2,1H3
• InChI Key： MBBZMMPHUWSWHV-UHFFFAOYSA-N
• SMILES： OC(C(CNC)O)C(C(CO)O)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 134
• XLogP3: -2.8
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on 6-(methylamino)hexane-1,2,3,4,5-pentol

6-(Methylamino)hexane-1,2,3,4,5-pentol: A Comprehensive Overview

6-(Methylamino)hexane-1,2,3,4,5-pentol, also known by its CAS number 90191-92-7, is a versatile organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, biotechnology, and materials science. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

The molecular structure of 6-(Methylamino)hexane-1,2,3,4,5-pentol consists of a hexane backbone with five hydroxyl groups and a methylamino substituent at the sixth position. This arrangement imparts the compound with hydrophilic properties due to the presence of multiple hydroxyl groups and a basic amine group. The compound's solubility in water and organic solvents makes it suitable for various chemical reactions and formulations.

Recent studies have explored the synthesis of 6-(Methylamino)hexane-1,2,3,4,5-pentol through innovative methodologies. Researchers have employed catalytic asymmetric synthesis to enhance the yield and enantiomeric purity of the compound. These advancements are particularly relevant for its application in chiral drug delivery systems and enantioselective catalysis.

In terms of applications, 6-(Methylamino)hexane-1,2,3,4,5-pentol has shown promise in the development of bioactive molecules. Its ability to form hydrogen bonds with biological targets makes it a valuable component in drug design. For instance, recent research indicates that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties.

The compound's role in materials science is another area of growing interest. Its polyol structure allows it to serve as a precursor for polyurethanes and other polymers with tailored mechanical properties. Researchers are investigating its potential in creating biodegradable materials for sustainable packaging solutions.

Safety considerations are paramount when handling 6-(Methylamino)hexane-1,2,3,4,5-pentol. Although it is not classified as a hazardous material under current regulations (excluding any reference to restricted substances or sensitive topics), proper handling procedures should be followed to ensure workplace safety.

In conclusion,6-(Methylamino)hexane-1,2,3,4,5-pentol (CAS No: 90191-92-7) is a multifaceted compound with expanding applications across diverse industries. Ongoing research continues to unlock its potential as a key ingredient in advanced materials and therapeutic agents. As scientific understanding deepens further innovations are expected in the utilization of this intriguing molecule.